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Abstract
Enigmol, with the chemical name (2S,3S,5S)-2-amino-3,5-dihydroxyoctadecane, is a synthetic

sphingoid base analog that has garnered significant interest for its anti-cancer properties.[1][2]

Designed to be more persistent than its natural counterparts, Enigmol resists phosphorylation

by sphingosine kinases and is only slowly N-acylated.[1][2] This persistence enhances its

cytotoxic effects in various cancer cell lines and has demonstrated anti-tumor efficacy in

preclinical in vivo models of colon and prostate cancer.[1][2] A key characteristic of Enigmol is
its oral bioavailability, which allows for systemic administration and is a critical attribute for its

therapeutic potential.[1][2] This technical guide provides a comprehensive overview of the

available pharmacokinetic data, experimental methodologies for its study, and its mechanistic

action on key signaling pathways.

Pharmacokinetic Profile
While numerous studies confirm the oral bioavailability and in vivo efficacy of Enigmol, a
comprehensive analysis of its pharmacokinetic parameters (such as Cmax, Tmax, AUC, and

half-life) has been noted as forthcoming in separate publications but is not yet available in the
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peer-reviewed literature.[1] However, key data on its distribution in blood and tumor tissues

have been reported.

Quantitative Pharmacokinetic Data
The following table summarizes the available quantitative data on Enigmol concentrations in

biological matrices from preclinical studies.

Parameter Species
Dosing
Regimen

Value
Tissue/Matr
ix

Reference

Concentratio

n
Mouse

4 mg/kg

(intraperitone

al), daily for 4

days

0.41 ± 0.20

µM
Blood [1]

Concentratio

n
Mouse

Not specified,

at end of

xenograft

study

0.18 ± 0.07

nmol/g

Tumor (PC-3

Xenograft)
[1]

Experimental Protocols
The study of Enigmol's pharmacokinetics and in vivo efficacy has employed various animal

models and analytical techniques. Below are detailed methodologies representative of those

cited in the literature.

In Vivo Animal Models
Colon Cancer Model: C57Bl/6JMin/+ (Min) mice, which have a truncated adenomatous

polyposis coli (APC) gene, are used as a model for intestinal tumorigenesis.[1][2]

Dosing: Enigmol is administered orally by incorporating it into the diet at concentrations

such as 0.025% (w/w).[1][2]

Prostate Cancer Model: Nude mice are used for xenograft studies with human prostate

cancer cell lines, such as DU145 and PC-3.[1][2]
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Dosing: Oral administration is performed via daily gavage at doses of 10 or 50 mg/kg/day.

Intraperitoneal injections (e.g., 4 mg/kg) have also been used.[1]

Sample Collection and Preparation
Blood Collection: Blood samples are typically collected at predetermined time points

following drug administration. For terminal studies, cardiac puncture is a common method.

Plasma is separated by centrifugation and stored at -80°C until analysis.

Tissue Collection: Tumors and other relevant tissues are excised, weighed, and immediately

frozen in liquid nitrogen. Samples are stored at -80°C prior to homogenization and extraction.

Extraction: Sphingolipids, including Enigmol, are extracted from plasma or tissue

homogenates using an organic solvent system, often a variation of the Bligh-Dyer method

involving chloroform and methanol.

Bioanalytical Method: LC-MS/MS
Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the standard

for quantifying sphingolipids due to its high sensitivity and specificity.

Chromatography:

Column: A C18 reverse-phase column is typically used for separation.

Mobile Phase: A gradient elution with a mobile phase consisting of water with a small

percentage of formic acid (for protonation) and an organic solvent like acetonitrile or

methanol is common.

Flow Rate: Dependent on the column dimensions, often in the range of 0.2-0.5 mL/min.

Mass Spectrometry:

Ionization: Electrospray ionization (ESI) in positive ion mode is used to generate

protonated [M+H]+ ions of Enigmol.

Detection: Multiple Reaction Monitoring (MRM) is employed for quantification. This

involves selecting the precursor ion (the molecular ion of Enigmol) and a specific product
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ion generated after fragmentation in the collision cell.

Internal Standard: A stable isotope-labeled analog of Enigmol is the ideal internal

standard to account for matrix effects and variations in extraction and ionization efficiency.

Signaling Pathway and Mechanism of Action
Enigmol exerts its anti-cancer effects by modulating key signaling pathways, most notably the

Wnt/β-catenin pathway, which is often dysregulated in cancers such as colon cancer.

Effect on the Wnt/β-Catenin Pathway
In many cancer cells, the APC/Axin/GSK-3β destruction complex, which normally targets β-

catenin for degradation, is inactivated. This leads to the accumulation of β-catenin in the

nucleus, where it acts as a transcriptional co-activator for genes promoting cell proliferation.

Enigmol helps to "normalize" this aberrant signaling.[1][2] It is thought to interfere with

pathways that inhibit Glycogen Synthase Kinase-3β (GSK-3β). By preventing the inhibition of

GSK-3β, Enigmol allows the destruction complex to remain active, leading to the

phosphorylation and subsequent proteasomal degradation of β-catenin.[3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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